Cas no 1368316-91-9 (4-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid
• CAS No: 1368316-91-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6525799
• PubChem ID: 133651984
• Update Time: 2025-05-20

4-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid
• EN300-1476827
• 1368316-91-9

• Inchi： 1S/C10H15N3O2/c1-13-6-7(4-12-13)8-2-3-11-5-9(8)10(14)15/h4,6,8-9,11H,2-3,5H2,1H3,(H,14,15)
• InChI Key： OXFYKMWTSSONGN-UHFFFAOYSA-N
• SMILES： OC(C1CNCCC1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid

4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid: A Comprehensive Overview

4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid (CAS No. 1368316919) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its unique combination of a pyrazole ring and a piperidine backbone, exhibits intriguing properties that make it a promising candidate for various therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of 4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid is defined by its pyrazole moiety, which is a five-membered aromatic ring containing two adjacent nitrogen atoms. The pyrazole ring is further substituted with a methyl group at the 1-position, enhancing its stability and reactivity. The piperidine ring, on the other hand, is a six-membered saturated ring with one nitrogen atom. The carboxylic acid group attached to the piperidine ring at the 3-position introduces acidity and potential for forming amide bonds, which are crucial for drug design.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* in 2022 demonstrated that pyrazole-containing compounds exhibit potent inhibitory activity against kinases involved in cancer progression. Similarly, piperidine derivatives have been extensively explored for their role in GPCR modulation, making them valuable leads in the development of anti-inflammatory and antipsychotic agents.

The synthesis of 4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid involves a multi-step process that combines principles from organic synthesis and catalysis. A study published in *Organic Letters* in 2023 reported an efficient method for constructing the pyrazole-piperidine hybrid using microwave-assisted conditions. This approach not only enhances reaction efficiency but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

Pharmacologically, 4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid has shown remarkable potential as a modulator of ion channels. Research conducted at the University of California revealed that this compound exhibits selective inhibition of voltage-gated sodium channels (Nav), which are implicated in chronic pain conditions such as neuropathy and arthritis. These findings underscore its potential as a novel analgesic agent with reduced side effects compared to conventional opioids.

In addition to its pharmacological applications, this compound has also been explored for its role in enzyme inhibition. A study published in *Bioorganic & Medicinal Chemistry* demonstrated that pyrazole-piperidine hybrids can act as inhibitors of histone deacetylases (HDACs), which are key targets in epigenetic therapy for cancer. The ability of this compound to modulate HDAC activity suggests its potential as an anticancer agent with epigenetic regulatory properties.

Recent advancements in computational chemistry have further elucidated the binding modes and interactions of 4-(1-Methyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylic Acid with its biological targets. Molecular docking studies conducted using AutoDock Vina revealed that the pyrazole moiety plays a critical role in stabilizing interactions within the active site of target enzymes. These insights have paved the way for rational drug design strategies aimed at optimizing potency and selectivity.

The development of pyrazole-piperidine hybrids has also been driven by their unique physicochemical properties. Studies have shown that these compounds exhibit favorable solubility profiles and permeability characteristics, making them suitable for oral administration. Furthermore, their stability under physiological conditions ensures sustained release and prolonged therapeutic effects.

In conclusion, 4-(1-Methyl-1H-Pyrazol